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Compound of Interest

Compound Name: Phorate sulfone

Cat. No.: B129980

Essential Safety and Handling Guide for Phorate
Sulfone

This document provides crucial safety protocols and logistical information for the handling and
disposal of Phorate sulfone, a highly toxic organophosphorus compound. The following
procedures are designed for implementation by laboratory professionals to minimize exposure
risk and ensure a safe operational environment.

Hazard Identification and Data

Phorate sulfone is a metabolite of the insecticide Phorate and is recognized for its high acute
toxicity.[1][2][3][4][5] It functions as a cholinesterase inhibitor, and exposure can lead to severe
health effects, similar to other organophosphate compounds.[2][6] The primary routes of
exposure are ingestion, inhalation, and dermal contact.[7] According to the Globally
Harmonized System (GHS), Phorate sulfone is classified as "Fatal if swallowed" (Acute
Toxicity, Oral, Category 1).[1]

Quantitative Data Summary

The following table summarizes key physical, chemical, and toxicological data for Phorate
sulfone. Exposure limits provided are for the parent compound, Phorate, and should be
considered as a minimum guideline for Phorate sulfone in the absence of specific limits.
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Property Value Source
Chemical Formula C7H1704PSs3 [11[3]
Molecular Weight 292.38 g/mol [1]
CAS Number 2588-04-7 [11[3]
Not specified; often handled in
Appearance _ [8191[10]
solution
Boiling Point 150 °C (at 0.1 Torr) [2]
Density ~1.306 g/cm?3 (Predicted) [2]
GHS Classification Acute Toxicity 1 (Oral) [1]
Signal Word Danger [1]
Hazard Statement H300: Fatal if swallowed [1]
TWA 0.05 mg/m3 (10-hr), STEL
Phorate NIOSH REL ) [11]
0.2 mg/m3 (15-min)
TWA 0.05 mg/m3 (8-hr), STEL
Phorate ACGIH TLV [11]

0.2 mg/m3

Note: TWA = Time-Weighted Average; STEL = Short-Term Exposure Limit. Exposure limits are
for the parent compound Phorate and should be applied with caution.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent any contact with Phorate sulfone.
The following equipment must be worn at all times when handling the substance.

e Hand Protection: Double-gloving is required. Wear two pairs of chemical-resistant nitrile
gloves.[11] Ensure the outer glove has a minimum thickness of 8 mil. Sleeves of the lab coat
or coverall should be worn over the inner glove but under the outer glove.[12]

o Body Protection: A chemical-resistant lab coat is the minimum requirement. For procedures
with a higher risk of splashing or aerosol generation, Tychem® coveralls or an equivalent
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chemical-protective suit should be used.[11][13] A chemical-resistant apron should be worn
when mixing, loading, or cleaning.[12]

Eye and Face Protection: Chemical splash goggles and a full-face shield are mandatory to
protect against splashes and vapors.[12][14] Standard safety glasses are insufficient.

Respiratory Protection: All work with Phorate sulfone (solid or in solution) must be
conducted inside a certified chemical fume hood to prevent inhalation exposure.[15] If there
is a risk of exposure exceeding the occupational exposure limits for Phorate (0.05 mg/m3), a
NIOSH-approved supplied-air respirator with a full facepiece, operated in a pressure-
demand or other positive-pressure mode, is required.[11][16]

Foot Protection: Chemical-resistant footwear plus socks are required.[12] Pant legs should
be worn outside of boots to prevent chemicals from entering.[14]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical. The following step-by-step protocol
outlines the required procedures from preparation to final waste disposal.

Experimental Protocol: Safe Handling of Phorate Sulfone
e Preparation and Pre-Handling:

o Consult the Safety Data Sheet (SDS) for Phorate sulfone before beginning any work.[8]
[17]

o Ensure a chemical fume hood is certified and functioning correctly.

o Designate a specific area within the fume hood for Phorate sulfone work to contain
potential contamination.

o Prepare all necessary materials (glassware, reagents, waste containers) and place them
in the fume hood before introducing the chemical.

o Ensure an emergency eyewash station and safety shower are accessible and
unobstructed.
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o Verify that a spill kit appropriate for highly toxic chemicals is readily available.

e Handling Procedure:

[e]

Don all required PPE as specified in Section 2.

o Conduct all manipulations of Phorate sulfone, including weighing, dilution, and transfers,
exclusively within the designated area of the chemical fume hood.

o Use disposable equipment (e.g., pipette tips, weighing papers) whenever possible to
minimize cleaning requirements.

o If handling a solution, be aware of the solvent's hazards (e.g., flammability of acetonitrile
or hexane).[8][9][10] Keep away from heat, sparks, and open flames.[8][9][17]

o Keep containers of Phorate sulfone tightly closed when not in use.[8][17]
e Storage:

o Store Phorate sulfone in a cool, dry, and well-ventilated area, away from incompatible
materials.[8]

o The storage location should be a designated, locked cabinet clearly labeled with "Highly
Toxic" and the skull and crossbones pictogram.

o Ensure secondary containment is used for all stored containers.
e Emergency Procedures:

o Skin Contact: Immediately remove all contaminated clothing.[17] Rinse the affected skin
area with copious amounts of water for at least 15 minutes, then wash with soap and
water. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids
open.[17] Remove contact lenses if present and easy to do. Seek immediate medical
attention.
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o

Inhalation: Move the individual to fresh air immediately.[17] If breathing has stopped, begin
rescue breathing (using universal precautions). Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[17] Immediately call a poison control center or
physician.[17]

Spill: Evacuate the immediate area. Alert laboratory personnel and safety officers. Do not
attempt to clean up a spill unless you are trained and equipped to do so. Use a spill kit
containing absorbent material and follow established institutional procedures for
hazardous chemical cleanup.

» Disposal Plan:

o

All waste contaminated with Phorate sulfone (e.g., gloves, pipette tips, empty containers,
absorbent material) is considered hazardous waste.

Do not dispose of any Phorate sulfone waste down the drain or in regular trash.[9]

Collect all solid and liquid waste in clearly labeled, sealed, and chemical-resistant
hazardous waste containers.

Empty containers must be triple-rinsed with a suitable solvent; the rinsate must be
collected as hazardous waste.

Arrange for disposal through your institution's licensed hazardous waste management
provider. Incineration is often the required method for organophosphate pesticides.[15][18]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Phorate sulfone,

from initial planning through to emergency response and disposal.
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Caption: Workflow for safe handling of Phorate sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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